Cas no 1916639-48-9 (2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide)

• Product Name: 2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide
• CAS No: 1916639-48-9
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• CID: 6409640
• PubChem ID: 103848907
• Update Time: 2025-11-07

2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide
• 2-bromo-N-((3-hydroxytetrahydrofuran-3-yl)methyl)benzamide
• F6556-2677
• AKOS026696967
• 2-bromo-N-[(3-hydroxyoxolan-3-yl)methyl]benzamide
• 1916639-48-9

• Inchi： 1S/C12H14BrNO3/c13-10-4-2-1-3-9(10)11(15)14-7-12(16)5-6-17-8-12/h1-4,16H,5-8H2,(H,14,15)
• InChI Key： WUJKSDZTPWVYFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCC1(COCC1)O)=O

Computed Properties

• Exact Mass: 299.01571g/mol
• Monoisotopic Mass: 299.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide

Introduction to 2-Bromo-N-(3-Hydroxyoxolan-3-yl)methylbenzamide (CAS No. 1916639-48-9)

2-Bromo-N-(3-Hydroxyoxolan-3-yl)methylbenzamide (CAS No. 1916639-48-9) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromo-substituted benzamide moiety and a 3-hydroxyoxolan-3-yl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The 2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide molecule is synthesized through a series of well-defined chemical reactions, typically involving the bromination of a benzamide derivative followed by the introduction of the 3-hydroxyoxolan-3-yl group. The synthetic route is optimized to ensure high yields and purity, which are crucial for its use in laboratory settings and preclinical studies.

In the realm of medicinal chemistry, 2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide has been investigated for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities, which are attributed to its ability to inhibit key enzymes involved in these processes.

The anti-inflammatory properties of 2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide have been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are known to play a critical role in chronic inflammatory diseases. Additionally, animal studies have shown that treatment with 2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide can significantly alleviate symptoms associated with inflammatory conditions such as arthritis and colitis.

In the context of cancer research, 2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide has shown promising results as an anti-cancer agent. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation. For example, research published in Cancer Research has shown that 2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide can inhibit the PI3K/AKT signaling pathway, which is frequently dysregulated in many types of cancer.

Beyond its therapeutic potential, 2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide has also been explored for its use as a tool compound in chemical biology. Its unique structure allows it to serve as a valuable probe for studying the function of specific proteins and pathways in living systems. For instance, researchers have used this compound to investigate the role of certain enzymes in metabolic processes and signal transduction pathways.

The safety profile of 2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide is another important aspect that has been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2-bromo-N-(3-hydroxyoxolan-3-yl)methylbenzamide (CAS No. 1916639-48-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.